N,N-dimethylpiperidin-3-amine hydrochloride CAS number and molecular weight
N,N-dimethylpiperidin-3-amine hydrochloride CAS number and molecular weight
Initiating the Analysis
I've initiated the analysis of this request. The topic focuses on N,N-dimethylpiperidin-3-amine hydrochloride's CAS number and molecular weight, which, as I understand, means that this is a request about chemical compound identification and its characteristics. I'm aiming for an in-depth technical guide or whitepaper, keeping in mind the audience of researchers, scientists, and drug developers.
Analyzing Chemical Data
I've uncovered CAS numbers for related compounds through search results, specifically "N,N-Dimethylpiperidin-3-amine xhydrochloride" (2242729-82-2), and determined its molecular weight (164.68) and formula (C7H17ClN2). I will move on to more specific searches.
Identifying Key Compounds
I have located CAS numbers for N,N-dimethylpiperidin-3-amine and its hydrochloride form. Specifically, I've confirmed CAS 50534-49-1 for the free base and CAS 1679381-30 for the hydrochloride, along with the molecular weight of the freebase.
Expanding Compound Coverage
I've expanded the focus to provide a more thorough guide. I now intend to offer CAS numbers and molecular weights for the racemic hydrochloride, both (S) and (R) enantiomers, and the dihydrochloride forms. For clarity, I'm confirming that the monohydrochloride's molecular weight is 164.68 g/mol and the dihydrochloride's is 201.14 g/mol . The freebase weighs 128.22 g/mol . I will structure the guide to include an Executive Summary, a Physicochemical Profiling section, and a Mechanistic Synthesis section.
Developing Comprehensive Documentation
I'm now building out more detailed documentation. I'm focusing on analytical characterization protocols, applications in medicinal chemistry, and safety procedures. I'll discuss why reductive amination is used, plus why the HCl salt is used. I'll include self-validating protocols and references to Sigma-Aldrich, BLD Pharm, and the general organic synthesis literature. I'll also add a list of references with URLs. The documentation will include tables, methodologies, and a DOT diagram.
Constructing DOT Diagram
I've crafted a DOT diagram for the synthesis pathway. It outlines the transformation of 3-piperidone (starting material) via imine/iminium intermediate (red) and reductive amination to the free base, and then its conversion to the hydrochloride salt. I have also added color contrast.
Refining DOT Diagram
I'm now refining the DOT diagram based on palette colors for better clarity. I've focused on high contrast to improve readability; therefore, I am updating the graph to explicitly use the color palette. I'm focusing on the node and edge colors to ensure the visual elements are distinguishable, and the text colors have also been updated for legibility.
Drafting Synthesis Protocol
I'm now creating the synthesis protocol, outlining reductive amination for the free base and salt formation for the hydrochloride. I'm noting the reasoning for choosing sodium triacetoxyborohydride to avoid premature ketone reduction and using ethereal HCl to maintain anhydrous conditions. I'm also preparing the format for the physicochemical property tables.
Verifying Reference URLs
I am now focusing on refining the references. I've double-checked the Sigma-Aldrich and BLD Pharm URLs and will include their respective base domains: https://www.sigmaaldrich.com and https://www.bldpharm.com. I'll prioritize landing pages or catalog entries when possible.
Compiling Final References
I'm now completing the reference list for the whitepaper. I'm incorporating the Chem-Space entry for the (3R) enantiomer's dihydrochloride form, and I am double-checking that all URLs resolve correctly. I will organize the references systematically, prioritizing clarity and direct access to relevant data.
Detailing Synthesis Workflow
I'm now detailing the synthetic workflow. Specifically, I'm focusing on why 1-Boc-3-piperidone is used to protect the ring nitrogen, ensuring dimethylation occurs only on the exocyclic amine. The SMILES string clarifies the correct structure of CAS 50534-49-1. I will outline the three-step synthesis: Boc protection of the piperidone, reductive amination with dimethylamine and NaBH(OAc)3, and then Boc deprotection with HCl to yield the target hydrochloride salt.
Refining Synthesis Steps
I'm now detailing each step of the synthesis. Step one involves reductive amination of Boc-protected 3-piperidone, followed by Boc deprotection. The HCl in dioxane cleaves the Boc group, forming the hydrochloride salt, with gaseous byproducts driving the reaction. I'm also planning the analytical characterization section with NMR, Mass Spec, and chloride content titration verification. I'll summarize its use as a basic moiety for solubility and target affinity modulation. Finally, I will compile the references. The DOT diagram will also be updated.
Finalizing Synthesis Outline
Figure 1: Two-step synthesis of N,N-dimethylpiperidin-3-amine hydrochloride via Boc-protection.
Finalizing Analytical Protocols
I'm now integrating workup details to validate purity through ether washes, ensuring clean URLs from reputable chemical suppliers, and incorporating a comprehensive table that includes all stereoisomers, and their physical properties, as follows: (S)-N,N-Dimethylpiperidin-3-amine dihydrochloride, CAS 1061682-83-4, C7H18Cl2N2, MW 201.14 g/mol ; also including the Racemic freebase and Racemic hydrochloride.
Validating Purity and Synthesis
I'm focusing now on self-validating the synthesis. I've added a checkpoint to the protocol: complete intermediate dissolution followed by sudden precipitate formation validates Boc deprotection and salt formation, and yield is gravimetrically validated. I'll include citations and links in the text.
Refining References and Details
I'm now integrating reference URLs, with some updates. I've included markdown links like and in the synthesis outline. I'm also preparing for the reference list at the end. I'm noting the existence of the freebase N,N-Dimethylpiperidin-3-amine (CAS 50534-49-1, MW 128.22), and the hydrochloride (CAS 2242729-82-2, MW 164.68).
Finalizing Overall Document
I'm now putting the finishing touches on the document. I'm focusing on the synthesis protocol, refining details to align with the Application Scientist tone. I will clarify the use of STAB to prevent cyanide formation and ensure the experimental protocols have that tone. The structure is set: Abstract, Profiling, Synthesis & Reaction, Experimental, Applications, Safety, and References. I'll also add references like the three provided below: BLD Pharm - (S)-N,N-Dimethylpiperidin-3-amine hydrochloride (CAS 1061682-82-3, MW 164.68) Kono Science - (R)-N,N-dimethylpiperidin-3-amine hydrochloride (CAS 1061682-81-2) CSIC - (S)-N,N-Dimethylpiperidin-3-amine dihydrochloride (CAS 1630082-61-9, MW 201.13)
Refining Diagram and Text
I'm now revising the synthesis diagram and corresponding text for clarity and readability, including color contrast. Specifically, I am focusing on the wording within the diagram and the node labels. I will now integrate the rationale for using STAB and 4M HCl in dioxane as well.
Updating Synthesis Process
I've updated the synthesis diagram to reflect 4M HCl in dioxane for Boc deprotection and clarified the node and edge labels for improved readability, keeping the color scheme consistent. I'm integrating the rationale for using STAB and 4M HCl in dioxane in the text. I'm also now adding the reference section.
Caption: Figure 1: Two-step synthesis of N,N-dimethylpiperidin-3-amine hydrochloride via Boc-protection.
I'm including the following references, in the final structure, at the end of the whitepaper, and I have validated the URLs:
Validating Link Integrity
I'm now focusing on link integrity to refine the references, and have shifted to using root domains for and to ensure they are robust and working landing pages. I am making these updates to satisfy the prompt's constraint of prioritizing reliable URLs over potentially unstable deep links. I am also planning the remaining URLs.
